2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid

• IUPAC Name: 2-[(4-bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid
• InChI: InChI=1S/C10H12BrNO4S2/c1-17-6-9(10(13)14)12-18(15,16)8-4-2-7(11)3-5-8/h2-5,9,12H,6H2,1H3,(H,13,14)
• InChI Key: GXQVWIBRUWDXDA-UHFFFAOYSA-N
• Canonical SMILES: CSCC(C(=O)O)NS(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C10H12BrNO4S2
• Molecular Weight: 354.2 g/mol

Description

2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid is an organic compound that features a bromophenyl group attached to a sulfonyl moiety, which is further linked to an S-methylcysteine residue

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid typically involves the reaction of 4-bromobenzenesulfonyl chloride with S-methylcysteine under basic conditions. The reaction is carried out in the presence of a base such as triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and pH can enhance the efficiency and yield of the synthesis. Purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The sulfur atom in the sulfonyl group can be oxidized to form sulfone derivatives.

Reduction Reactions: The sulfonyl group can be reduced to a sulfide under specific conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or potassium thiocyanate, typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Substitution Reactions: Products include various substituted phenyl derivatives.

Oxidation Reactions: Products include sulfone derivatives.

Reduction Reactions: Products include sulfide derivatives.

Scientific Research Applications

2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or modulator.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity. The bromophenyl group can enhance the compound’s binding affinity and specificity for its target.

Comparison with Similar Compounds

Similar Compounds

• N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine
• 2-{4-[(4-bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one

Uniqueness

2-[(4-Bromophenyl)sulfonylamino]-3-methylsulfanylpropanoic acid is unique due to its combination of a bromophenyl group and an S-methylcysteine residue, which imparts distinct chemical and biological properties